Cas no 2963-66-8 (2-(1H-1,3-benzodiazol-2-yl)phenol)

2-(1H-1,3-Benzodiazol-2-yl)phenol is a heterocyclic compound featuring a benzimidazole core linked to a phenolic group. This structure imparts unique chemical properties, making it valuable in coordination chemistry and material science applications. The compound exhibits strong chelating ability due to the presence of both nitrogen and oxygen donor atoms, enabling the formation of stable metal complexes. Its fluorescence properties are of interest in optoelectronic materials and sensor development. Additionally, the phenolic hydroxyl group enhances solubility in polar solvents, facilitating synthetic modifications. The benzimidazole moiety contributes to thermal and chemical stability, making it suitable for high-performance applications. This compound serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis.
2-(1H-1,3-benzodiazol-2-yl)phenol structure
2963-66-8 structure
Product Name:2-(1H-1,3-benzodiazol-2-yl)phenol
CAS No:2963-66-8
MF:C13H10N2O
MW:210.23130273819
MDL:MFCD00022668
CID:270013
PubChem ID:24883219
Update Time:2025-06-12

2-(1H-1,3-benzodiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Benzo[d]imidazol-2-yl)phenol
    • 2-(2-HYDROXYPHENYL)-1H-BENZIMIDAZOLE
    • 2(2-HYDROXYPHENYL)-1H-BENZIMIDAZOLE
    • Phenol,2-(1H-benzimidazol-2-yl)-
    • 2(1H)-PYRIMIDINETHIONE,4-AMINO-6-METHYL-(9CI)
    • 2-(1H-Benzimidazole-2-yl)phenol,2-(1H-Benzimidazole-Z-yl)phenol,2-(1H-Benzoimidazol-2-yl)-phenol
    • 2-(2-HYDROXYMETHYL)-1H-BENZIMIDAZOLE
    • o-(1H-Benzimidazol-2-yl)phenol
    • 2-(1H-Benzimidazole-2-yl)phenol
    • 2-(1H-Benzimidazole-Z-yl)phenol
    • 2-(1H-1,3-benzodiazol-2-yl)phenol
    • DTXSID7062746
    • HMS640B09
    • CDS1_002431
    • AS-37909
    • PD158855
    • CAA96366
    • 2-(2-Hydroxyphenyl)1H-benzimidazole
    • MFCD00022668
    • BB 0219527
    • NSC 32819
    • NSC-32819
    • Phenol, 2-(1H-benzimidazol-2-yl)-
    • NS00006336
    • 2963-66-8
    • 6-(1,3-dihydrobenzimidazol-2-ylidene)cyclohexa-2,4-dien-1-one
    • AKOS000275527
    • SR-01000389041-1
    • ChemDiv1_018687
    • 2-(2 inverted exclamation marka-Hydroxyphenyl)benzimidazole
    • Oprea1_643153
    • 2-(2-Hydroxyphenyl)-1H-benzimidazole, 95%
    • 2-(2-Hydroxyphenyl)-1H-benzoimidazole
    • CCG-15084
    • HY-W140203
    • Cambridge id 5310716
    • F0852-0136
    • 2-(2'-Hydroxyphenyl)benzimidazole
    • 2-(o-Hydroxyphenyl)benzimidazole
    • Phenol, o-2-benzimidazolyl-
    • AMY27157
    • NSC32819
    • 2-(1H-Benzimidazol-2-yl)phenol
    • 2-(2'-Oxyphenyl)benzimidazole
    • Oprea1_407005
    • 2-(1H-Benzoimidazol-2-yl)-phenol
    • H1736
    • 2-(2-Benzimidazolyl)phenol
    • J-017586
    • 2-(2-Hydroxyphenyl)benzimidazole
    • DivK1c_003471
    • CS-0196394
    • Z57115066
    • CHEMBL203360
    • BDBM50180727
    • SCHEMBL461968
    • SR-01000389041
    • DTXCID2038029
    • STK726803
    • DS-022231
    • MDL: MFCD00022668
    • Inchi: 1S/C13H10N2O/c16-12-8-4-1-5-9(12)13-14-10-6-2-3-7-11(10)15-13/h1-8,16H,(H,14,15)
    • InChI Key: XWXMGTIHBYFTIE-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 210.07900
  • Monoisotopic Mass: 210.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.289
  • Melting Point: 239-243 °C
  • Boiling Point: 388.6°Cat760mmHg
  • Flash Point: 167.6°C
  • Refractive Index: 1.726
  • Solubility: Solubility Insoluble in water; soluble in ethanol
  • PSA: 48.91000
  • LogP: 2.93550
  • pka: 9.23(at 25℃)
  • λmax: 245nm, 300nm
  • PH: Non0 uorescence (<9.9) to blue-violet 0 uorescence (9.9)

2-(1H-1,3-benzodiazol-2-yl)phenol Security Information

2-(1H-1,3-benzodiazol-2-yl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A069004934-5g
2-(1H-Benzo[d]imidazol-2-yl)phenol
2963-66-8 97%
5g
$334.56 2023-09-02
Alichem
A069004934-25g
2-(1H-Benzo[d]imidazol-2-yl)phenol
2963-66-8 97%
25g
$443.00 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-BY219-1g
2-(1H-1,3-benzodiazol-2-yl)phenol
2963-66-8 95%
1g
¥334.0 2022-09-28
TRC
H949720-1g
2-(2-Hydroxyphenyl)-1H-benzimidazole
2963-66-8
1g
$ 60.00 2022-06-04
TRC
H949720-5g
2-(2-Hydroxyphenyl)-1H-benzimidazole
2963-66-8
5g
$ 85.00 2022-06-04
TRC
H949720-25g
2-(2-Hydroxyphenyl)-1H-benzimidazole
2963-66-8
25g
$ 320.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02555-5g
2-(1H-Benzo[d]imidazol-2-yl)phenol
2963-66-8 95%
5g
¥509.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02555-1g
2-(1H-Benzo[d]imidazol-2-yl)phenol
2963-66-8 95%
1g
¥185.0 2024-07-19
abcr
AB284943-5 g
2-(1H-Benzoimidazol-2-yl)-phenol
2963-66-8
5g
€106.90 2022-09-01
abcr
AB284943-25 g
2-(1H-Benzoimidazol-2-yl)-phenol
2963-66-8
25g
€341.60 2022-09-01

Additional information on 2-(1H-1,3-benzodiazol-2-yl)phenol

2-(1H-1,3-Benzodiazol-2-yl)Phenol: An Overview of a Promising Compound in Pharmaceutical Research

2-(1H-1,3-benzodiazol-2-yl)phenol, also known by its CAS number 2963-66-8, is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles and exhibits unique properties that make it a valuable candidate for various applications, particularly in the development of new drugs and therapeutic agents.

The molecular structure of 2-(1H-1,3-benzodiazol-2-yl)phenol consists of a benzodiazole ring fused to a phenolic group. This combination imparts specific chemical and biological activities that have been the subject of numerous studies. The benzodiazole moiety is well-known for its ability to interact with various receptors in the central nervous system (CNS), making it a key component in many CNS-active drugs. The phenolic group, on the other hand, contributes to the compound's antioxidant and anti-inflammatory properties.

Recent research has highlighted the potential of 2-(1H-1,3-benzodiazol-2-yl)phenol in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that this compound can modulate the activity of certain enzymes and receptors involved in these conditions, potentially slowing down disease progression and alleviating symptoms. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(1H-1,3-benzodiazol-2-yl)phenol can inhibit the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis.

In addition to its neuroprotective effects, 2-(1H-1,3-benzodiazol-2-yl)phenol has also shown promise in cancer research. Its ability to induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells makes it an attractive candidate for developing targeted cancer therapies. A recent study in the Cancer Research Journal reported that this compound effectively inhibited the growth of various cancer cell lines, including those resistant to conventional treatments.

The antioxidant properties of 2-(1H-1,3-benzodiazol-2-yl)phenol have also been extensively studied. Oxidative stress is a common factor in many chronic diseases, including cardiovascular diseases and diabetes. Research has shown that this compound can scavenge free radicals and reduce oxidative damage to cells and tissues. This makes it a potential therapeutic agent for preventing or treating conditions associated with oxidative stress.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1H-1,3-benzodiazol-2-yl)phenol in humans. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 2-(1H-1,3-benzodiazol-2-yl)phenol (CAS 2963-66-8) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new drugs to treat neurodegenerative diseases, cancer, and other conditions associated with oxidative stress. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.